XYLOGLUCAN

• CAS No.: 37294-28-3
• Synonyms: Glucoxylan

Description

Xyloglucan is a hemicellulose that occurs in the primary cell wall of all vascular plants. It is the most abundant hemicellulose in the primary cell wall of many dicotyledonous plants . This compound has a cellulose-like backbone consisting of β-(1→4)-linked D-glucopyranose residues, with side chains attached to position 6 of the glucose residues . This compound plays a crucial role in the structure and function of plant cell walls, contributing to cell wall extensibility and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

Xyloglucan oligosaccharides can be produced through biocatalytic methods. One scalable method involves treating tamarind kernel powder with a highly specific endo-xyloglucanase at high-solids content, followed by β-galactosidase treatment to reduce this compound complexity . This method avoids chromatography and other fractionation steps, making it efficient and environmentally friendly.

Industrial Production Methods

Industrial production of this compound typically involves extracting it from natural sources such as tamarind seeds. The process includes boiling, centrifugation, and precipitation to obtain purified this compound . This method is widely used due to its simplicity and effectiveness in producing large quantities of this compound for various applications.

Chemical Reactions Analysis

Types of Reactions

Xyloglucan undergoes several types of chemical reactions, including:

Oxidation: Galactose oxidase can be used to selectively oxidize the galactosyl ends of this compound side chains.

Hydrolysis: This compound can be hydrolyzed by specific enzymes such as endo-xyloglucanase, which cleaves the polysaccharide into smaller oligosaccharides.

Common Reagents and Conditions

Galactose oxidase: Used for selective oxidation of galactosyl residues.

Endo-xyloglucanase: Employed for hydrolyzing this compound into oligosaccharides.

Major Products Formed

Oxidation: Carboxylated this compound derivatives.

Hydrolysis: This compound oligosaccharides such as the heptasaccharide XXXG.

Scientific Research Applications

Xyloglucan has a wide range of scientific research applications:

Chemistry: Used as a model compound for studying polysaccharide interactions and as a substrate for enzymatic reactions.

Biology: Plays a role in plant cell wall structure and function, influencing cell growth and development.

Medicine: Utilized in the development of hydrogels for wound dressings, mucosal protection, and ocular lubrication.

Industry: Applied in the production of biodegradable materials, food additives, and as a stabilizer in various products.

Mechanism of Action

Xyloglucan binds to the surface of cellulose microfibrils, linking them together and contributing to cell wall stability . It is the substrate of this compound endotransglycosylase, which cuts and ligates xyloglucans, integrating new xyloglucans into the cell wall . This compound also interacts with alpha-expansin, promoting cell wall enlargement . These interactions are crucial for maintaining cell wall integrity and facilitating cell growth.

Comparison with Similar Compounds

Xyloglucan is similar to other hemicelluloses such as arabinoxylans and glucomannans. it is unique in its structure and function:

Arabinoxylans: Composed of β-1,4 linked glucose molecules with fewer side chains compared to this compound.

Glucomannans: Consist of a backbone of β-1,4 linked glucose and mannose residues, differing from the xylosylated glucan backbone of this compound.

This compound’s unique structure allows it to form strong interactions with cellulose microfibrils, making it a critical component of plant cell walls .